Cas no 59166-43-7 (1,2,4-Triazine-5,6-dione, tetrahydro-3-thioxo-)

• Product Name: 1,2,4-Triazine-5,6-dione, tetrahydro-3-thioxo-
• CAS No: 59166-43-7
• MF: C₃H₃N₃O₂S
• MW: 145.139818429947
• CID: 2834004
• PubChem ID: 2315995
• Update Time: 2025-04-21

1,2,4-Triazine-5,6-dione, tetrahydro-3-thioxo- Chemical and Physical Properties

Names and Identifiers

• DTXSID60368037
• 59166-43-7
• SCHEMBL9864862
• 1,2,4-Triazine-5,6-dione, tetrahydro-3-thioxo-

• Inchi： 1S/C3H3N3O2S/c7-1-2(8)5-6-3(9)4-1/h(H,5,8)(H2,4,6,7,9)
• InChI Key： ZOAYCAPIKQLREY-UHFFFAOYSA-N
• SMILES： S=C1NC(C(NN1)=O)=O

Computed Properties

• Exact Mass: 144.99459752Da
• Monoisotopic Mass: 144.99459752Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 102Ų